Cas no 77280-86-5 (1,4-Benzenedisulfonicacid, 2,5-dichloro-3,6-dihydroxy-)

• Product Name: 1,4-Benzenedisulfonicacid, 2,5-dichloro-3,6-dihydroxy-
• CAS No: 77280-86-5
• MF: C₆H₄Cl₂O₈S₂
• MW: 339.127158164978
• CID: 569515
• PubChem ID: 149588
• Update Time: 2025-04-19

1,4-Benzenedisulfonicacid, 2,5-dichloro-3,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonicacid, 2,5-dichloro-3,6-dihydroxy-
• 2,5-dichloro-3,6-dihydroxybenzene-1,4-disulfonic acid
• 2,5-Dichloro-3,6-dihydroxy-1,4-benzenedisulfonic acid
• 1,4-Benzenedisulfonic acid, 2,5-dichloro-3,6-dihydroxy-
• 77280-86-5
• DTXSID50228010

• Inchi： 1S/C6H4Cl2O8S2/c7-1-3(9)6(18(14,15)16)2(8)4(10)5(1)17(11,12)13/h9-10H,(H,11,12,13)(H,14,15,16)
• InChI Key： QOYGERJDFMCSEA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1S(=O)(=O)O)O)Cl)S(=O)(=O)O)O

Computed Properties

• Exact Mass: 337.87252
• Monoisotopic Mass: 337.872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 2.177
• Refractive Index: 1.699
• PSA: 149.2